{2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid

• Molecular Formula: C12H15NO5
• Molecular Weight: 253.25 g/mol
• IUPAC Name: 2-[2-[(3-methoxyphenyl)methylamino]-2-oxoethoxy]acetic acid
• InChI: InChI=1S/C12H15NO5/c1-17-10-4-2-3-9(5-10)6-13-11(14)7-18-8-12(15)16/h2-5H,6-8H2,1H3,(H,13,14)(H,15,16)
• InChI Key: PNQPPZXWDARKOV-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CNC(=O)COCC(=O)O

Description

{2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid, also known as MOEA, is a synthetic compound that has been widely studied for its potential applications in scientific research. MOEA is a derivative of glycine and has been shown to have a range of biochemical and physiological effects, making it an attractive target for further investigation.

Mechanism Of Action

The mechanism of action of {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid is not fully understood, but it is thought to involve the inhibition of enzymes such as acetylcholinesterase and butyrylcholinesterase. {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid may also interact with other receptors in the brain, leading to its range of physiological effects.
Biochemical and Physiological Effects:
{2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid has been shown to have a range of biochemical and physiological effects, including the inhibition of enzymes involved in the breakdown of acetylcholine, as well as the modulation of certain receptors in the brain. {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid has also been shown to have antioxidant properties and may be useful in the treatment of oxidative stress-related conditions.

Advantages And Limitations For Lab Experiments

One advantage of using {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid in lab experiments is its ability to selectively inhibit certain enzymes, making it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation is that {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid may have off-target effects, making it important to carefully control for these effects in experiments.

Future Directions

There are several potential future directions for research on {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid. One area of interest is its potential use in the treatment of conditions such as Alzheimer's disease, where its ability to enhance cognitive function may be particularly useful. Another area of interest is its potential use as an antioxidant, which may have applications in the treatment of various oxidative stress-related conditions. Further research is also needed to fully understand the mechanism of action of {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid and to identify any potential side effects or limitations of its use.

Synthesis Methods

{2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid can be synthesized using a variety of methods, including the reaction of glycine with 3-methoxybenzylamine and ethyl chloroacetate. The resulting compound can then be purified using techniques such as column chromatography or recrystallization.

Scientific Research Applications

{2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid has been studied extensively for its potential applications in scientific research. One area of interest is its ability to inhibit the activity of certain enzymes, including acetylcholinesterase and butyrylcholinesterase. These enzymes are involved in the breakdown of acetylcholine, a neurotransmitter that plays a key role in cognitive function. By inhibiting these enzymes, {2-[(3-Methoxybenzyl)amino]-2-oxoethoxy}acetic acid has the potential to enhance cognitive function and may be useful in the treatment of conditions such as Alzheimer's disease.